1-(2-Bromo-benzyl)-piperidin-4-ol

• IUPAC Name: 1-[(2-bromophenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C12H16BrNO/c13-12-4-2-1-3-10(12)9-14-7-5-11(15)6-8-14/h1-4,11,15H,5-9H2
• InChI Key: JCOKSLAGJKQWHV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=CC=CC=C2Br
• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol

Description

1-(2-Bromo-benzyl)-piperidin-4-ol is a piperidine derivative characterized by a hydroxyl group at the 4-position of the piperidine ring and a 2-bromo-substituted benzyl group attached to the nitrogen atom. Piperidin-4-ol scaffolds are widely utilized as intermediates in synthesizing neuroleptics (e.g., haloperidol) and antidiarrheal agents (e.g., loperamide) . The bromine atom in the benzyl group enhances lipophilicity and influences binding interactions in biological targets, such as PD-1/PD-L1 or Mycobacterium tuberculosis (Mtb) enzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Bromo-benzyl)-piperidin-4-ol typically involves the reaction of 2-bromo-benzyl chloride with piperidin-4-ol under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Bromo-benzyl)-piperidin-4-ol can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation: The hydroxyl group can be oxidized to a ketone or aldehyde using oxidizing agents like PCC (Pyridinium chlorochromate) or KMnO4 (Potassium permanganate).

Reduction: The compound can be reduced to remove the bromine atom or to convert the hydroxyl group to a hydrogen atom using reducing agents like LiAlH4 (Lithium aluminium hydride).

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium hydroxide, potassium carbonate, dichloromethane, toluene.

Oxidation: PCC, KMnO4, dichloromethane.

Reduction: LiAlH4, ether.

Major Products Formed:

Nucleophilic Substitution: Substituted piperidines.

Oxidation: Piperidin-4-one derivatives.

Reduction: De-brominated piperidines or piperidin-4-yl derivatives.

Scientific Research Applications

1-(2-Bromo-benzyl)-piperidin-4-ol has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of various pharmacologically active compounds, including potential drugs for neurological disorders.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biological Studies: It is used in studies to understand the interaction of piperidine derivatives with biological targets, such as enzymes and receptors.

Mechanism of Action

The mechanism of action of 1-(2-Bromo-benzyl)-piperidin-4-ol involves its interaction with molecular targets through its functional groups. The bromine atom can participate in halogen bonding, while the hydroxyl group can form hydrogen bonds with biological macromolecules. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The biological and physicochemical properties of brominated benzyl-piperidin-4-ol derivatives are highly sensitive to substituent positions and additional functional groups. Key analogs include:

Compound Name	Structural Features	Biological Activity/Application	Key Physicochemical Properties
1-(3-Bromo-2-methylbenzyl)piperidin-4-one (14)	Ketone at C4; 3-bromo-2-methylbenzyl substituent	PD-1/PD-L1 inhibitor candidate	Molecular weight: 284.18 g/mol
PIPD1 (GSK1985270A)	2-Methylbenzyl; 4-Cl-3-CF₃-phenyl at C4	MmpL3 inhibitor (anti-Mtb)	Molecular weight: 413.81 g/mol
1-(5-Bromo-2-fluorobenzyl)piperidin-4-ol	5-Bromo-2-fluoro-benzyl substituent	Not explicitly reported	Molecular weight: 288.16 g/mol
1-(5-Bromo-4-methylpyridin-2-yl)piperidin-4-ol	Pyridinyl substituent; 4-methyl and 5-bromo groups	Not explicitly reported	pKa: 14.68; Density: 1.47 g/cm³
1-(5-Bromo-2-chloropyrimidin-4-yl)piperidin-4-ol	Pyrimidine ring; 5-bromo and 2-chloro substituents	Intermediate for kinase inhibitors	Molecular weight: 306.62 g/mol